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Compound Name: Spiromesifen Metabolite M01
CAS No.: 148476-30-6
Cat. No.: B569113
Get Quote
. J

This guide provides a comprehensive technical overview of Spiromesifen Metabolite M01, a
key analyte in the environmental and toxicological assessment of the insecticide/acaricide
Spiromesifen. Designed for researchers, analytical chemists, and regulatory scientists, this
document details the metabolite's chemical identity, metabolic formation, and validated
analytical protocols for its quantification.

Introduction to Spiromesifen

Spiromesifen is a hon-systemic insecticide-acaricide belonging to the spirocyclic tetronic acid
chemical class.[1][2] Its primary mode of action is the inhibition of acetyl-CoA carboxylase
(ACCase), a critical enzyme in lipid biosynthesis.[3][4][5] This disruption of lipogenesis,
particularly of triglycerides and free fatty acids, is highly effective against mites and whiteflies,
including juvenile stages which are often more susceptible.[6][7] Spiromesifen is formulated for
foliar spray applications in various agricultural settings.[6]

Core Directive: Spiromesifen Metabolite MO1
Identity and CAS Number
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The primary metabolite of Spiromesifen, designated as MO01, is a critical compound for residue
analysis and regulatory monitoring. Through extensive database verification, the Chemical
Abstracts Service (CAS) number for Spiromesifen Metabolite MO1 has been definitively
identified.

Chemical and Physical Properties

Spiromesifen Metabolite M01 is formed via the hydrolysis of the parent compound.[6] This
transformation involves the cleavage of the 3,3-dimethylbutyrate ester group, yielding an enol
derivative. This metabolite is frequently referred to by several synonyms in scientific literature
and commercial standards.

Property Value Source(s)

CAS Number 148476-30-6 [8][9]

Spiromesifen-enol, BSN 2060-
enol, Spiromesifen-alcohol, 4-
Hydroxy-3-mesityl-1-

Synonyms _ [61[9][10][11]
oxaspiro(4.4)non-3-en-2-one,
3-Mesityl-2-oxo0-1-
oxaspiro[4.4]non-3-en-4-ol

Molecular Formula C17H2003 [81[9]
Molecular Weight 272.34 g/mol [819]
Appearance White to Off-white Solid 9]

Metabolic Pathway of Spiromesifen to Metabolite
MO1

The formation of Metabolite MO1 is the principal degradation pathway for Spiromesifen in
various matrices, including plants, livestock, and aqueous environments.[6][11][12] The
mechanism is a straightforward hydrolysis of the ester linkage. This process can occur
chemically (e.g., in water) or be metabolically mediated in biological systems.[6] The hydrolysis
is more rapid under alkaline conditions.[6]
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Regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the European
Food Safety Authority (EFSA) define the relevant residue for risk assessment and tolerance
enforcement as the sum of Spiromesifen and its enol metabolite M01.[11][13][14]

Diagram: Metabolic Transformation

Spiromesifen
(CAS: 283594-90-1)

Hydrolysis
(+H20)

Metabolite MO1 (Spiromesifen-enol)
(CAS: 148476-30-6)

(3,3—Dimethylbutyric Acid)
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Caption: Metabolic hydrolysis of Spiromesifen to its primary metabolite, MO1.

Analytical Methodology: Quantification of
Spiromesifen and Metabolite M01

The accurate quantification of Spiromesifen and Metabolite MO1 residues in complex matrices
such as agricultural products is essential for regulatory compliance and food safety
assessment. The validated method typically involves extraction, cleanup, and analysis by liquid
chromatography with tandem mass spectrometry (LC-MS/MS).[15][16]

Experimental Protocol: QUEChERS-based LC-MS/MS
Analysis

This protocol is a self-validating system adapted from established methods for residue analysis
in produce.[2][16] The use of internal standards and confirmatory ion transitions in MS/MS
ensures high trustworthiness and accuracy.

Step 1: Sample Extraction (QUEChERS)
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» Weigh a homogenized 10-20 g sample of the target matrix (e.g., cabbage, tomato) into a 50
mL centrifuge tube.[16]

o For dry samples like grains, add 20 mL of water and allow to rehydrate for 2 hours.[16]

e Add 100 mL of an acetonitrile/formic acid/water solution (80:1:20 v/v/v). The acidic condition
is crucial to prevent the artificial hydrolysis of Spiromesifen to MO1 during extraction.[16]

o Add QUECHhERS extraction salts (e.g., MgSOa4, NaOACc).

e Homogenize thoroughly for 1-2 minutes.

o Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes to separate the phases.
Step 2: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a cleanup
sorbent mixture (e.g., anhydrous MgSOa4 and Primary Secondary Amine, PSA).[2]

» Vortex for 1 minute to facilitate the removal of matrix interferences like fatty acids and
organic acids.

¢ Centrifuge for 5 minutes.
Step 3: Instrumental Analysis (LC-MS/MS)

o Take an aliquot of the cleaned extract, filter through a 0.22 um syringe filter, and transfer to
an autosampler vial.

e Inject 1-5 pL of the sample into the LC-MS/MS system.

o Chromatographic Separation: Employ a C18 reversed-phase column with a gradient elution
using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic
acid.

o Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray
ionization (ESI+) mode with Multiple Reaction Monitoring (MRM). Monitor at least two
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specific precursor-to-product ion transitions for each analyte (Spiromesifen and M01) for
unambiguous identification and quantification.

e Quantification: Create a calibration curve using certified reference standards of Spiromesifen
and Metabolite MO1. The final residue concentration is reported as the sum of both analytes,
often converted to Spiromesifen equivalents.[16]

Diagram: Analytical Workflow
2. QUEChERS 3. d-SPE 4. LC-MSIMS
Extraction Cleanup Analysis > tl%a taf
omogenization (Acidified Acetonitrile) (PSA/ MgS04) (MRM Mode) S

Click to download full resolution via product page

Caption: Standard workflow for Spiromesifen and M0O1 residue analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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